Cas no 140898-92-6 ( )

• Product Name: &nbsp
• CAS No: 140898-92-6
• MF: C₁₂H₂₄ClNO₃
• MW: 265.776863098145
• CID: 903264
• PubChem ID: 18386170
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• heptyl 5-amino-4-oxopentanoate,hydrochloride
• HEPTYL 5-AMINOLEVULINATE HYDROCHLORIDE
• Pentanoic acid, 5-amino-4-oxo-, heptyl ester, hydrochloride
• DTXSID30593334
• heptyl 5-amino-4-oxopentanoate;hydrochloride
• SCHEMBL1613827
• 140898-92-6
• Heptyl 5-amino-4-oxopentanoate--hydrogen chloride (1/1)
•  

• Inchi： 1S/C12H23NO3.ClH/c1-2-3-4-5-6-9-16-12(15)8-7-11(14)10-13;/h2-10,13H2,1H3;1H
• InChI Key： FLWXZETXCKMYJP-UHFFFAOYSA-N
• SMILES： Cl.O(C(CCC(CN)=O)=O)CCCCCCC

Computed Properties

• Exact Mass: 265.14462
• Monoisotopic Mass: 265.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 204
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• PSA: 69.39